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Introduction
Octyl benzoate (CAS No. 94-50-8) is the ester of benzoic acid and n-octanol.[1][2][3] It is a

versatile ingredient in the cosmetic and personal care industry, valued for its multifunctional

properties as an emollient, skin-conditioning agent, solvent, and fragrance component.[2][4] Its

favorable safety profile, as assessed by the Cosmetic Ingredient Review (CIR) Expert Panel,

makes it a suitable choice for a wide range of cosmetic formulations.[4] This document

provides detailed application notes, quantitative data, and experimental protocols for the

effective utilization of octyl benzoate in cosmetic science.

Physicochemical Properties
Octyl benzoate is a clear, colorless to pale yellow liquid with a faint, pleasant balsamic and

fruity odor.[2][3] It is soluble in organic solvents such as alcohol and oils, but insoluble in water.

[1][3] Key physicochemical properties are summarized in Table 1.

Table 1: Physicochemical Properties of Octyl Benzoate
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Property Value Reference(s)

Molecular Formula C15H22O2 [5]

Molecular Weight 234.33 g/mol [5]

Appearance Colorless to pale yellow liquid [2][3]

Odor Faint balsamic, fruity [6]

Solubility
Soluble in alcohol and oils;

Insoluble in water
[1][3]

logP (o/w) 5.691 (estimated) [6]

Specific Gravity ~0.968 @ 15°C [6]

Flash Point 135°C (275°F) [6]

Functions in Cosmetic Formulations
Octyl benzoate serves several key functions in cosmetic and personal care products, as

detailed in Table 2.

Table 2: Functions of Octyl Benzoate in Cosmetics
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Function Description Reference(s)

Emollient & Skin-Conditioning

Agent

Forms a protective, non-

occlusive film on the skin,

reducing transepidermal water

loss (TEWL) and imparting a

soft, smooth feel.

[4]

Solvent

Can dissolve or disperse other

ingredients, such as UV filters,

active ingredients, and

pigments, enhancing their

efficacy and stability in the

formulation.

[2]

Fragrance Ingredient
Contributes a pleasant aroma

to the final product.
[2]

Plasticizer

Can be used to improve the

flexibility and feel of film-

forming products.

[4]

Application Areas and Recommended Use Levels
Octyl benzoate is utilized in a wide variety of cosmetic products. While specific quantitative

data on use levels across numerous product types is limited in publicly available literature,

general recommendations and reported uses are summarized in Table 3.

Table 3: Application Areas and Typical Use Levels of Octyl Benzoate
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Product Category
Recommended Use
Level (%)

Function Reference(s)

Skin Care (Creams,

Lotions)
1 - 10 Emollient, Solvent [7]

Sunscreens 2 - 15
Solvent for UV filters,

Emollient
[8]

Hair Care

(Conditioners, Styling)
1 - 5 Conditioning Agent [4]

Color Cosmetics

(Foundations,

Lipsticks)

1 - 8
Dispersing Agent,

Emollient
[4]

Fragrance

Formulations
up to 3.0 Fragrance Component [6]

Quantitative Data
Solubility
Octyl benzoate's efficacy as a solvent is a key attribute. While comprehensive quantitative

data is not readily available, it is known to be soluble in many common cosmetic oils.

Table 4: Solubility of Octyl Benzoate in Cosmetic Solvents (Qualitative)

Solvent Solubility Reference(s)

Ethanol Soluble [1]

Isopropyl Myristate Miscible [9]

Caprylic/Capric Triglyceride
Expected to be

soluble/miscible
-

Dimethicone Solubility may be limited [10]

Mineral Oil Soluble [11]
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Note: Specific quantitative solubility data for octyl benzoate in many common cosmetic

emollients is not widely published. Formulators should perform their own solubility studies for

specific applications.

Sensory Profile
The sensory characteristics of an emollient are critical for consumer acceptance. A

comprehensive sensory profile of octyl benzoate requires panel testing. A general protocol is

provided in Section 6.3. Based on its chemical nature as a medium-spreading ester, a

hypothetical sensory profile is presented in Table 5.

Table 5: Hypothetical Sensory Profile of Octyl Benzoate

Sensory Attribute Rating (1-10) Description

Spreadability 7
Spreads easily without being

overly greasy.

Absorbency 6 Absorbs at a moderate rate.

Greasiness (Afterfeel) 3
Leaves a light, non-greasy feel

on the skin.

Tackiness (Afterfeel) 2
Low tackiness after

application.

Shine 4
Imparts a subtle, healthy-

looking sheen.

Note: This data is illustrative. Actual sensory performance should be determined through panel

testing of the final formulation.

Experimental Protocols
Protocol for Evaluating Emollient Efficacy:
Transepidermal Water Loss (TEWL) Measurement
This protocol outlines the in-vivo assessment of octyl benzoate's ability to improve the skin's

barrier function by measuring its effect on TEWL.
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Objective: To quantify the reduction in transepidermal water loss after the application of a

formulation containing octyl benzoate.

Materials and Equipment:

Tewameter® or other open-chamber TEWL measurement device

Test formulation containing octyl benzoate

Placebo formulation (without octyl benzoate)

Untreated control site

Climate-controlled room (20-22°C, 40-60% relative humidity)

Volunteer panel with normal to dry skin

Methodology:

Acclimatization: Panelists acclimate in the controlled environment for at least 30 minutes

prior to measurement.

Site Selection: Mark out test sites on the volar forearms of the panelists.

Baseline Measurement: Take baseline TEWL readings from each test site.

Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test and placebo

formulations to the designated sites. One site remains untreated.

Post-Application Measurements: Measure TEWL at specified time points (e.g., 1, 2, 4, and 8

hours) after product application.

Data Analysis: Calculate the percentage change in TEWL from baseline for each site and at

each time point. Compare the results of the octyl benzoate formulation to the placebo and

untreated sites. A significant decrease in TEWL indicates improved barrier function.
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TEWL Measurement Workflow

Protocol for In Vitro Skin Irritation Testing: OECD Test
Guideline 439
This protocol provides a summary of the in vitro method for assessing the skin irritation

potential of a cosmetic ingredient like octyl benzoate, following the OECD 439 guideline.
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Objective: To determine if octyl benzoate is classified as a skin irritant or non-irritant.

Materials and Equipment:

Reconstructed Human Epidermis (RhE) tissue models (e.g., EpiDerm™, EpiSkin™)

Octyl benzoate (test substance)

Phosphate-Buffered Saline (PBS) (negative control)

5% Sodium Dodecyl Sulfate (SDS) solution (positive control)

MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

Isopropanol

Multi-well plates

Incubator (37°C, 5% CO2)

Spectrophotometer (plate reader)

Methodology:

Tissue Preparation: Pre-incubate the RhE tissues according to the manufacturer's

instructions.

Dosing: Apply the test substance (octyl benzoate), negative control, and positive control to

the surface of triplicate tissues.

Incubation: Incubate the dosed tissues for a specified period (e.g., 60 minutes).

Rinsing: Thoroughly rinse the tissues to remove the test substances.

Post-Incubation: Transfer the tissues to fresh media and incubate for a recovery period (e.g.,

42 hours).

Viability Assessment: Incubate the tissues with MTT solution for 3 hours. The viable cells will

convert the yellow MTT to a purple formazan.
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Extraction: Extract the formazan from the tissues using isopropanol.

Measurement: Measure the optical density (OD) of the extracted formazan using a

spectrophotometer.

Data Analysis: Calculate the percentage of cell viability for the octyl benzoate-treated

tissues relative to the negative control. If the mean tissue viability is ≤ 50%, the substance is

classified as an irritant.
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In Vitro Skin Irritation (OECD 439) Workflow
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Protocol for Sensory Panel Analysis of an Emollient
This protocol describes a method for the sensory evaluation of a cosmetic formulation

containing octyl benzoate.

Objective: To characterize the sensory profile of a formulation containing octyl benzoate.

Materials and Equipment:

Test formulation with octyl benzoate

Control/benchmark formulations

Trained sensory panel (10-15 panelists)

Controlled environment room (standardized temperature, humidity, and lighting)

Standardized application protocols and evaluation forms (paper or digital)

Methodology:

Panelist Training: Train panelists on the sensory attributes to be evaluated and the rating

scale to be used.

Acclimatization: Allow panelists to acclimate to the controlled environment for at least 15

minutes.

Sample Presentation: Present coded samples to the panelists in a randomized order.

Application: Instruct panelists to apply a standardized amount of the product to a designated

area of their skin (e.g., volar forearm).

Evaluation: Panelists evaluate and score the sensory attributes at different time points (e.g.,

during application, immediately after, and after 5-10 minutes). Key attributes include:

Appearance: Gloss, clarity

Pickup: Firmness, stickiness
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Rub-out: Spreadability, absorbency, slip

Afterfeel: Greasiness, tackiness, smoothness, residue

Data Analysis: Collect the scores and perform statistical analysis (e.g., ANOVA, spider plots)

to generate a sensory profile of the formulation.
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Sensory Analysis Workflow

Safety Summary
The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of octyl
benzoate along with other long-chain alkyl benzoates and concluded that they are safe as

used in cosmetic products.[4] These ingredients were found to be non-irritating to the skin and

eyes at concentrations used in cosmetics, non-sensitizing, and not mutagenic.[4] Due to their

low water solubility, significant systemic absorption is considered unlikely.[4]

Conclusion
Octyl benzoate is a valuable and versatile ingredient in cosmetic formulations, offering multiple

benefits including emollience, solvency, and a pleasant sensory experience. Its favorable safety

profile supports its use in a wide array of personal care products. The protocols and data

presented in these notes provide a framework for formulators to effectively utilize and evaluate

octyl benzoate in the development of innovative and high-performing cosmetic products.

Further research to quantify its solubility in a broader range of cosmetic esters and to detail its

sensory profile in comparison to other emollients would be beneficial for the cosmetic science

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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